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Compound of Interest

Compound Name: Pyr10

Cat. No.: B610348 Get Quote

Pyr10 Technical Support Center
This guide provides researchers, scientists, and drug development professionals with essential

information on the storage, handling, and troubleshooting of Pyr10, a selective TRPC3

(transient receptor potential canonical 3) channel inhibitor.[1][2][3][4]

Frequently Asked Questions (FAQs)
Q1: What is Pyr10?

A1: Pyr10 is a pyrazole derivative that functions as a selective inhibitor of the TRPC3 cation

channel.[1][2][4] It is a valuable tool for distinguishing between receptor-operated Ca2+ entry

(ROCE) mediated by TRPC3 and store-operated Ca2+ entry (SOCE) mediated by

STIM1/Orai1 channels.[1][2][5] Its selectivity allows for the specific investigation of TRPC3-

mediated signaling pathways.[5]

Q2: How should I store Pyr10 powder?

A2: Solid Pyr10 powder should be stored at -20°C, protected from light.[6] Under these

conditions, it is stable for up to three years.[2]

Q3: What is the best way to prepare and store Pyr10 stock solutions?

A3: Pyr10 is highly soluble in DMSO (100 mg/mL) and ethanol (100 mM).[3][6] However, it is

important to note that solutions are unstable.[1] It is strongly recommended to prepare

solutions fresh for each experiment.[1] If storage is necessary, aliquot the stock solution into
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single-use vials to avoid repeated freeze-thaw cycles and store at -80°C for up to six months or

-20°C for up to one month.[7]

Q4: Is Pyr10 sensitive to light?

A4: Yes. Both the solid compound and its solutions should be protected from light to prevent

potential degradation.[6][8]

Storage and Stability Data
Proper storage is critical to maintain the integrity and activity of Pyr10. The following tables

summarize the recommended storage conditions and stability data.

Table 1: Storage Conditions for Pyr10

Form
Storage
Temperature

Duration Special Conditions

Solid (Powder) -20°C Up to 3 years[2] Protect from light[6]

Solution in DMSO -20°C

Up to 3 months[6] (1

month

recommended[7])

Aliquot, avoid freeze-

thaw[7]

Solution in DMSO -80°C Up to 6 months[7]
Aliquot, avoid freeze-

thaw[7]

Aqueous Solution Not Recommended Prepare fresh Highly unstable

Table 2: Solubility of Pyr10

Solvent Maximum Concentration

DMSO 100 mg/mL (222.53 mM)[7]

Ethanol 44.94 mg/mL (100 mM)[3]

Water < 0.1 mg/mL (Insoluble)[7]
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Troubleshooting Guide
Encountering issues in your experiments? This guide addresses common problems related to

Pyr10 degradation and handling.

Q5: My experimental results are inconsistent. Could my Pyr10 be degraded?

A5: Yes, inconsistent results are a primary indicator of compound degradation. Pyr10 solutions

are known to be unstable.[1] Refer to the workflow diagram below to diagnose the issue. Key

factors to check are the age of your stock solution, storage conditions, and the number of

freeze-thaw cycles.

Q6: My Pyr10 solution appears cloudy or has visible precipitates. What should I do?

A6: Cloudiness or precipitation indicates that the compound may have fallen out of solution.

This can happen with improper storage or if the solubility limit is exceeded in your working

buffer.[9] Gentle warming to 37°C and sonication can help redissolve the compound.[2][7]

However, if the solution remains cloudy, it is best to discard it and prepare a fresh stock.

Q7: How can I confirm if my Pyr10 has degraded?

A7: The most reliable method to assess the purity and degradation of a small molecule like

Pyr10 is through analytical techniques such as High-Performance Liquid Chromatography

(HPLC).[10] Comparing the HPLC profile of your current stock to a new, quality-controlled

sample can reveal the presence of degradation products.
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Inconsistent Results or
Loss of Activity

Step 1: Verify Storage Conditions

Is solid powder stored at
-20°C and protected from light?

Was the stock solution
prepared fresh or stored

correctly (-80°C, single-use aliquots)?

Yes

Conclusion: Pyr10 is likely degraded.
Prepare fresh stock from new powder.

No

Step 2: Review Solution Handling

Yes No

Is the working solution
clear? Any precipitation?

Step 3: Assess Protocol

Yes

Conclusion: Issue may be precipitation.
Try warming/sonication or remake solution.

No

Are assay controls
(positive/negative)

behaving as expected?

Conclusion: Issue may be in the
experimental assay itself.

No

Conclusion: Pyr10 is likely stable.
Investigate other experimental variables.

Yes

Start:
Equilibrate Pyr10

to Room Temp

Weigh 4.49 mg
Pyr10 Powder

Add 1 mL
Anhydrous DMSO

Vortex / Sonicate
Until Dissolved

Aliquot into
Single-Use Tubes

Store at -80°C
(or -20°C short-term)

Protect from Light

Stock Solution
Ready
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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